Cas no 1806420-49-4 (Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate)

• Product Name: Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate
• CAS No: 1806420-49-4
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4979258
• Update Time: 2025-10-30

Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate

• Inchi： 1S/C12H13BrO4/c1-17-12(16)7-9-6-10(13)4-2-8(9)3-5-11(14)15/h2,4,6H,3,5,7H2,1H3,(H,14,15)
• InChI Key： SJMDRWKQGWHMLZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(=O)OC)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Additional information on Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate

Comprehensive Overview of Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate (CAS No. 1806420-49-4)

Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate (CAS No. 1806420-49-4) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This ester derivative, featuring a brominated phenylacetate structure, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique carboxyethyl and methyl ester functional groups make it a versatile building block for drug discovery and material science.

The compound's molecular formula and structural features have garnered attention in medicinal chemistry, particularly for designing enzyme inhibitors and receptor modulators. Researchers often explore its reactivity in cross-coupling reactions, a trending topic in green chemistry and sustainable synthesis. With the rise of AI-driven drug design, compounds like Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate are increasingly studied for their potential in high-throughput screening and computational modeling.

In recent years, the demand for halogenated aromatic compounds has surged due to their role in developing targeted therapies. The bromo substituent in this molecule enhances its utility in palladium-catalyzed reactions, a hot topic in catalysis research. Laboratories focusing on proteolysis-targeting chimeras (PROTACs) and small-molecule degraders frequently investigate such intermediates.

From a synthetic chemistry perspective, the compound's ester group allows for straightforward derivatization, aligning with the industry's shift toward modular synthesis. Its carboxylic acid precursor (2-(2-carboxyethyl)phenylacetic acid) is also a subject of interest for bioconjugation applications. These properties position it as a valuable candidate for peptide mimetics and prodrug development.

Environmental and regulatory considerations are critical when handling Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate. While not classified as hazardous, proper laboratory safety protocols must be followed. The compound's stability under various pH conditions and solvent systems is frequently discussed in process chemistry forums, reflecting the growing emphasis on reaction optimization.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Its chromatographic behavior and spectral data are well-documented, aiding in quality control for industrial-scale production. Researchers often compare its properties with analogous halophenyl acetates to explore structure-activity relationships.

In summary, Methyl 5-bromo-2-(2-carboxyethyl)phenylacetate (CAS No. 1806420-49-4) exemplifies the intersection of synthetic utility and pharmaceutical potential. Its relevance in drug discovery pipelines and material innovation ensures continued interest from both academic and industrial sectors. As precision medicine advances, such compounds will remain pivotal in developing next-generation therapeutics.